Cas no 172421-58-8 (3-ISOQUINOLINAMINE, 6,7-DIMETHOXY-1-METHYL-)

• Product Name: 3-ISOQUINOLINAMINE, 6,7-DIMETHOXY-1-METHYL-
• CAS No: 172421-58-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 3296101
• PubChem ID: 15183919
• Update Time: 2025-04-21

3-ISOQUINOLINAMINE, 6,7-DIMETHOXY-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 3-ISOQUINOLINAMINE, 6,7-DIMETHOXY-1-METHYL-
• 172421-58-8
• 1-methyl-3-amino-6,7-dimethoxyisoquinoline
• 6,7-dimethoxy-1-methylisoquinolin-3-amine

• Inchi： 1S/C12H14N2O2/c1-7-9-6-11(16-3)10(15-2)4-8(9)5-12(13)14-7/h4-6H,1-3H3,(H2,13,14)
• InChI Key： FJFREVVCARYUDZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=C(N)N=C(C)C=2C=1)OC

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4Ų